Cas no 13669-57-3 (3-Bromoquinolin-6-ol)

• Product Name: 3-Bromoquinolin-6-ol
• CAS No: 13669-57-3
• MF: C₉H₆BrNO
• MW: 224.054041385651
• MDL: MFCD18260430
• CID: 1016096
• PubChem ID: 14807871
• Update Time: 2025-11-06

3-Bromoquinolin-6-ol Chemical and Physical Properties

Names and Identifiers

• 3-Bromoquinolin-6-ol
• 3-Bromo-6-hydroxy quinoline basic information
• 3-Bromo-6-hydroxyquinoline
• 3,8-dibromo-6-hydroxyquinoline
• 3-Brom-6-hydroxy-chinolin
• 3-bromo-quinolin-6-ol
• 6-Quinolinol, 3-bromo-
• AGN-PC-002MAN
• AK-89992
• ANW-67089
• BD237925
• CTK8C1695
• SureCN534471
• CS-B1093
• 3-Bromo-6-hydroxy quinoline
• 13669-57-3
• Z1269182939
• IGCRMJVOMNKTGB-UHFFFAOYSA-N
• SY047355
• FS-3707
• DTXSID20564250
• DS-2578
• A850573
• EN300-312523
• SB71696
• MFCD18260430
• SCHEMBL534471
• DA-16645
• AKOS016006762
• AMY26122

• MDL： MFCD18260430
• Inchi： 1S/C9H6BrNO/c10-7-3-6-4-8(12)1-2-9(6)11-5-7/h1-5,12H
• InChI Key： IGCRMJVOMNKTGB-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C=CC(=CC2=C1)O

Computed Properties

• Exact Mass: 222.96328
• Monoisotopic Mass: 222.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Boiling Point: 348.4°C at 760 mmHg
• PSA: 33.12

3-Bromoquinolin-6-ol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroxyquinolines